Cas no 123739-99-1 (Phosphine, 1,2,4,5-benzenetetrayltetrakis[diphenyl-)

• Product name: Phosphine, 1,2,4,5-benzenetetrayltetrakis[diphenyl-
• CAS No: 123739-99-1
• MF: C₅₄H₄₂P₄
• MW: 814.80633687973
• CID: 1216251
• PubChem ID: 14120097

Phosphine, 1,2,4,5-benzenetetrayltetrakis[diphenyl- Chemical and Physical Properties

Names and Identifiers

• diphenyl-[2,4,5-tris(diphenylphosphanyl)phenyl]phosphane
• 1,2,4,5-Tetrakis(diphenylphosphaneyl)benzene
• SCHEMBL4392281
• Phosphine, 1,1',1'',1'''-(1,2,4,5-benzenetetrayl)tetrakis[1,1-diphenyl-
• 123739-99-1
• (Benzene-1,2,4,5-tetrayl)tetrakis(diphenylphosphane)
• DTXSID20556190
• Phosphine, 1,2,4,5-benzenetetrayltetrakis[diphenyl-

• Inchi： InChI=1S/C54H42P4/c1-9-25-43(26-10-1)55(44-27-11-2-12-28-44)51-41-53(57(47-33-17-5-18-34-47)48-35-19-6-20-36-48)54(58(49-37-21-7-22-38-49)50-39-23-8-24-40-50)42-52(51)56(45-29-13-3-14-30-45)46-31-15-4-16-32-46/h1-42H
• InChI Key： AZQCCLQJGZMDPW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC(=C(C=C3P(C4=CC=CC=C4)C5=CC=CC=C5)P(C6=CC=CC=C6)C7=CC=CC=C7)P(C8=CC=CC=C8)C9=CC=CC=C9

Computed Properties

• Exact Mass: 814.22369933g/mol
• Monoisotopic Mass: 814.22369933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 0Ų